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Compound of Interest

Compound Name: 5-Chloropyrimidine

Cat. No.: B107214

CAS Number: 17180-94-8

This document provides a comprehensive overview of 5-Chloropyrimidine, a key intermediate
in the pharmaceutical and agrochemical industries.[1] It is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical properties,
safety protocols, and handling procedures.

Chemical and Physical Properties

5-Chloropyrimidine is a yellow to brown solid.[1] It is characterized by a pyrimidine ring with a
chlorine atom at the 5th position.[1] This compound serves as a versatile building block in
organic synthesis.[1]
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Property Value Source
CAS Number 17180-94-8 [11[2][3][4]
Molecular Formula C4H3CIN2 [11[2][3]
Molecular Weight 114.53 g/mol [2]
Appearance Yellow to Brown Solid [1]

Odor Pungent [1]

pKa 1.40 + 0.10 (Predicted) [1]
Solubility Slightly soluble in water. [1]

2-8°C, sealed in a dry
Storage Temperature ) [1]
environment.

Safety and Hazard Information

5-Chloropyrimidine is classified as an irritant and requires careful handling to avoid exposure.

[2]

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific target organ toxicity — single exposure 3 (Respiratory tract irritation)

Signal Word: Warning[2][5]

GHS Hazard Pictogram:

e lwialt text

Hazard Statements:

e H315: Causes skin irritation.[2][5]
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e H319: Causes serious eye irritation.[2][5]
o H335: May cause respiratory irritation.[2][5]

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with 5-Chloropyrimidine.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[5]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical impermeable
gloves are required.[5]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[5]
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Conduct Risk Assessment

Select Appropriate PPE

'

Wear Safety Goggles Wear Impervious Gloves Use Full-Face Respirator
(EN 166 / NIOSH) and Clothing (if needed)

\ /

Click to download full resolution via product page

Handling and Storage

e Handle in a well-ventilated place.[5]

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools.[5]

Store the container tightly closed in a dry and well-ventilated place.[5][6]

Store locked up.[5][6]
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First-Aid Measures

In case of exposure, follow these procedures immediately:

Exposure Route

First-Aid Protocol

Inhalation

Move the victim into fresh air. If not breathing,
give artificial respiration. Get medical attention if

symptoms occur.[5][6]

Skin Contact

Take off contaminated clothing immediately.
Wash off with plenty of water for at least 15
minutes. If skin irritation persists, call a

physician.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Clean mouth with water and drink
plenty of water afterwards. Get medical attention

if symptoms occur.[5][6]
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Identify Exposure Route

Click to download full resolution via product page

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[5]

» Containment and Cleaning: Collect and arrange disposal. Keep in suitable, closed containers
for disposal. Use spark-proof tools and explosion-proof equipment.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[6]

o Specific Hazards: No data available.[5]
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Precautionary Statements Summary

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[2][5]
P264 Wash skin thoroughly after handling.[2][5]
pP271 Use only outdoors or in a well-ventilated area.[5]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][5]
P302+P352 IF ON SKIN: Wash with plenty of water.[5]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[5]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5]
P319 Get medical help if you feel unwell.[5]
301 Specific treatment (see supplemental first aid
instruction on this label).[5]
P332+P317 If skin irritation occurs: Get medical help.[5]
Take off contaminated clothing and wash it
P362+P364
before reuse.[5]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[5]
P405 Store locked up.[5]
Dispose of contents/container to an approved
P501

waste disposal plant.[5][6]
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Stability and Reactivity

¢ Reactivity: No data available.
o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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